Cas no 867162-37-6 ((3-Chloropyrazin-2-yl)(2-phenylquinolin-7-yl)methanamine)

• Product Name: (3-Chloropyrazin-2-yl)(2-phenylquinolin-7-yl)methanamine
• CAS No: 867162-37-6
• MF: C₂₀H₁₅ClN₄
• MW: 346.81290268898
• CID: 2155120
• PubChem ID: 51051365
• Update Time: 2025-10-18

(3-Chloropyrazin-2-yl)(2-phenylquinolin-7-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Chloropyrazin-2-yl)(2-phenylquinolin-7-yl)methanamine
• 1-(3-Chloro-2-pyrazinyl)-1-(2-phenyl-7-quinolinyl)methanamine
• 7-Quinolinemethanamine, α-(3-chloropyrazinyl)-2-phenyl- (9CI)
• α-(3-Chloro-2-pyrazinyl)-2-phenyl-7-quinolinemethanamine (ACI)
• (3-Chloropyrazin-2-yl)-(2-phenylquinolin-7-yl)methanamine
• [(3-chloropyrazin-2-yl)(2-phenylquinolin-7-yl)methyl]amine
• C11824
• C-(3-chloropyrazin-2-yl)-C-(2-phenylquinolin-7-yl)-methylamine
• AKOS037649887
• (3-Chloropyrazin-2-yl)(2-phenylquinolin-7-yl)-methanamine
• CS-M1235
• 867162-37-6
• SCHEMBL398011
• DB-234961
• C-(3-chloropyrazin-2-yl)-C-(2-phenylquinolin-7-yl)methylamine
• VVBJXQJIAVQARJ-UHFFFAOYSA-N
• C-(3-Chloro-pyrazin-2-yl)-C-(2-phenylquinolin-7-yl)-methylamine
• CS-13834
• C-(3-Chloro-pyrazin-2-yl)-C-(2-phenyl-quinolin-7-yl)-methylamine

• Inchi： 1S/C20H15ClN4/c21-20-19(23-10-11-24-20)18(22)15-7-6-14-8-9-16(25-17(14)12-15)13-4-2-1-3-5-13/h1-12,18H,22H2
• InChI Key： VVBJXQJIAVQARJ-UHFFFAOYSA-N
• SMILES： ClC1C(C(C2C=C3C(C=CC(C4C=CC=CC=4)=N3)=CC=2)N)=NC=CN=1

Computed Properties

• Exact Mass: 346.0985242g/mol
• Monoisotopic Mass: 346.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 548.5±45.0 °C at 760 mmHg

(3-Chloropyrazin-2-yl)(2-phenylquinolin-7-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on (3-Chloropyrazin-2-yl)(2-phenylquinolin-7-yl)methanamine

Recent Advances in the Study of (3-Chloropyrazin-2-yl)(2-phenylquinolin-7-yl)methanamine (CAS: 867162-37-6)

The compound (3-Chloropyrazin-2-yl)(2-phenylquinolin-7-yl)methanamine (CAS: 867162-37-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The information presented herein is derived from peer-reviewed publications, patent filings, and conference proceedings, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the role of (3-Chloropyrazin-2-yl)(2-phenylquinolin-7-yl)methanamine as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The unique structural features of this compound, particularly the chloropyrazine and quinoline moieties, contribute to its ability to interact with specific kinase targets, making it a valuable candidate for further investigation.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that (3-Chloropyrazin-2-yl)(2-phenylquinolin-7-yl)methanamine exhibits potent inhibitory activity against a subset of tyrosine kinases, including those involved in tumor proliferation and angiogenesis. The compound's selectivity profile was further elucidated through in vitro assays, revealing minimal off-target effects, which is a crucial consideration for drug development. These findings suggest that this compound could serve as a lead structure for the design of next-generation kinase inhibitors with improved efficacy and safety profiles.

Another significant advancement in the study of this compound relates to its pharmacokinetic properties. A recent preclinical investigation reported in Bioorganic & Medicinal Chemistry Letters evaluated the absorption, distribution, metabolism, and excretion (ADME) characteristics of (3-Chloropyrazin-2-yl)(2-phenylquinolin-7-yl)methanamine. The results indicated favorable oral bioavailability and metabolic stability, which are essential attributes for advancing the compound into clinical trials. Additionally, the study identified potential metabolites, providing insights into the compound's biotransformation pathways and guiding future optimization efforts.

Beyond its kinase inhibitory activity, (3-Chloropyrazin-2-yl)(2-phenylquinolin-7-yl)methanamine has also been explored for its potential applications in infectious disease research. A recent patent application disclosed its efficacy against certain viral proteases, highlighting its versatility as a therapeutic agent. This dual functionality underscores the compound's broad utility and warrants further exploration in diverse therapeutic contexts.

In conclusion, the growing body of research on (3-Chloropyrazin-2-yl)(2-phenylquinolin-7-yl)methanamine (CAS: 867162-37-6) underscores its potential as a multifaceted therapeutic agent. Its unique chemical structure, combined with promising biological activity and pharmacokinetic properties, positions it as a compelling candidate for continued investigation. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological profile, and evaluating its efficacy in relevant disease models. Such efforts will be instrumental in translating this compound from the bench to the clinic, ultimately benefiting patients in need of innovative treatments.